Cas no 866847-40-7 (3-(4-methylbenzenesulfonyl)-4-(4-phenylpiperazin-1-yl)quinoline)

• Product Name: 3-(4-methylbenzenesulfonyl)-4-(4-phenylpiperazin-1-yl)quinoline
• CAS No: 866847-40-7
• MF: C₂₆H₂₅N₃O₂S
• MW: 443.560604810715
• CID: 5882437
• PubChem ID: 5640498
• Update Time: 2025-07-22

3-(4-methylbenzenesulfonyl)-4-(4-phenylpiperazin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)sulfonyl-4-(4-phenylpiperazin-1-yl)quinoline
• 3-(4-METHYLBENZENESULFONYL)-4-(4-PHENYLPIPERAZIN-1-YL)QUINOLINE
• AKOS001857889
• 866847-40-7
• F1605-1265
• 4-(4-phenylpiperazin-1-yl)-3-tosylquinoline
• 3-(4-methylbenzenesulfonyl)-4-(4-phenylpiperazin-1-yl)quinoline

• Inchi： 1S/C26H25N3O2S/c1-20-11-13-22(14-12-20)32(30,31)25-19-27-24-10-6-5-9-23(24)26(25)29-17-15-28(16-18-29)21-7-3-2-4-8-21/h2-14,19H,15-18H2,1H3
• InChI Key： GNOQGBRVLLMFPS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(N2CCN(C3=CC=CC=C3)CC2)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 443.16674822g/mol
• Monoisotopic Mass: 443.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-(4-methylbenzenesulfonyl)-4-(4-phenylpiperazin-1-yl)quinoline

Introduction to 3-(4-Methylbenzenesulfonyl)-4-(4-Phenylpiperazin-1-yl)quinoline (CAS No. 866847-40-7)

3-(4-Methylbenzenesulfonyl)-4-(4-Phenylpiperazin-1-yl)quinoline, also known by its CAS number 866847-40-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a quinoline core, a 4-methylbenzenesulfonyl group, and a 4-phenylpiperazin-1-yl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The quinoline scaffold is a well-known pharmacophore in medicinal chemistry, often associated with a wide range of biological activities, including antimalarial, anticancer, and anti-inflammatory properties. The presence of the 4-methylbenzenesulfonyl group adds to the compound's lipophilicity and can influence its cellular uptake and distribution. The 4-phenylpiperazin-1-yl moiety, on the other hand, is commonly found in compounds with central nervous system (CNS) activity, suggesting potential applications in the treatment of neurological disorders.

Recent studies have highlighted the multifaceted biological activities of 3-(4-Methylbenzenesulfonyl)-4-(4-Phenylpiperazin-1-yl)quinoline. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its antiproliferative properties, 3-(4-Methylbenzenesulfonyl)-4-(4-Phenylpiperazin-1-yl)quinoline has shown promise as a potential neuroprotective agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and apoptosis.

The pharmacokinetic properties of 3-(4-Methylbenzenesulfonyl)-4-(4-Phenylpiperazin-1-yl)quinoline have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. However, ongoing research is focused on optimizing its pharmacokinetic profile to enhance its therapeutic index and reduce potential side effects.

In the context of drug discovery and development, 3-(4-Methylbenzenesulfonyl)-4-(4-Phenylpiperazin-1-yl)quinoline represents an exciting lead compound with multiple potential applications. Its unique combination of structural features and biological activities makes it an attractive target for further investigation. Current efforts are directed towards elucidating its precise mechanism of action, identifying biomarkers for patient stratification, and conducting preclinical safety studies to support its advancement into clinical trials.

Clinical trials are a crucial step in translating laboratory findings into effective treatments for patients. While no clinical trials have been initiated for 3-(4-Methylbenzenesulfonyl)-4-(4-Phenylpiperazin-1-yl)quinoline as of yet, preclinical data are highly encouraging. Researchers are optimistic about its potential to address unmet medical needs in areas such as oncology and neurology.

In conclusion, 3-(4-Methylbenzenesulfonyl)-4-(4-Phenylpiperazin-1-yl)quinoline (CAS No. 866847-40-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an important focus of ongoing research in medicinal chemistry and pharmaceutical sciences. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and therapeutic applications.